Cas no 1708401-47-1 (3-Difluoromethoxy-benzofuran-2-carboxylic acid)

3-Difluoromethoxy-benzofuran-2-carboxylic acid is a fluorinated benzofuran derivative with significant utility in pharmaceutical and agrochemical research. Its key structural features include a difluoromethoxy group at the 3-position and a carboxylic acid moiety at the 2-position, enhancing its reactivity and potential as a versatile intermediate. The difluoromethoxy group contributes to improved metabolic stability and lipophilicity, making it valuable in the design of bioactive compounds. This compound is particularly relevant in the development of enzyme inhibitors and receptor modulators due to its electron-withdrawing properties and ability to influence molecular interactions. It is typically handled under controlled conditions due to its reactive functional groups.
3-Difluoromethoxy-benzofuran-2-carboxylic acid structure
1708401-47-1 structure
Product Name:3-Difluoromethoxy-benzofuran-2-carboxylic acid
CAS No:1708401-47-1
MF:C10H6F2O4
MW:228.149050235748
CID:5152240
PubChem ID:97618045
Update Time:2026-03-03

3-Difluoromethoxy-benzofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Difluoromethoxy-benzofuran-2-carboxylic acid
    • 2-Benzofurancarboxylic acid, 3-(difluoromethoxy)-
    • G14760
    • 1708401-47-1
    • 3-(Difluoromethoxy)benzofuran-2-carboxylic acid
    • 3-(difluoromethoxy)-1-benzofuran-2-carboxylic acid
    • 3-(Difluoromethoxy)benzofuran-2-carboxylicacid
    • Inchi: 1S/C10H6F2O4/c11-10(12)16-7-5-3-1-2-4-6(5)15-8(7)9(13)14/h1-4,10H,(H,13,14)
    • InChI Key: FFUCACPKPKGWDV-UHFFFAOYSA-N
    • SMILES: O1C2=CC=CC=C2C(OC(F)F)=C1C(O)=O

Computed Properties

  • Exact Mass: 228.023
  • Monoisotopic Mass: 228.023
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.7A^2
  • XLogP3: 3.1

3-Difluoromethoxy-benzofuran-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM510029-1g
3-(Difluoromethoxy)benzofuran-2-carboxylicacid
1708401-47-1 97%
1g
$637 2023-02-17
Ambeed
A487548-100mg
3-(Difluoromethoxy)benzofuran-2-carboxylic acid
1708401-47-1 97%
100mg
$156.0 2025-03-04
Ambeed
A487548-250mg
3-(Difluoromethoxy)benzofuran-2-carboxylic acid
1708401-47-1 97%
250mg
$265.0 2025-03-04
Ambeed
A487548-1g
3-(Difluoromethoxy)benzofuran-2-carboxylic acid
1708401-47-1 97%
1g
$715.0 2025-03-04
abcr
AB635279-250mg
3-(Difluoromethoxy)benzofuran-2-carboxylic acid; .
1708401-47-1
250mg
€459.00 2025-04-20
abcr
AB635279-1g
3-(Difluoromethoxy)benzofuran-2-carboxylic acid; .
1708401-47-1
1g
€1129.70 2025-04-20

Additional information on 3-Difluoromethoxy-benzofuran-2-carboxylic acid

Recent Advances in the Study of 3-Difluoromethoxy-benzofuran-2-carboxylic acid (CAS: 1708401-47-1)

3-Difluoromethoxy-benzofuran-2-carboxylic acid (CAS: 1708401-47-1) is a fluorinated benzofuran derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, particularly in the context of inflammation and cancer research. This research brief aims to summarize the latest findings related to this compound and its implications for drug development.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and optimization of 3-Difluoromethoxy-benzofuran-2-carboxylic acid derivatives to enhance their bioactivity. The researchers employed a multi-step synthetic route involving palladium-catalyzed cross-coupling reactions to introduce the difluoromethoxy group, which is critical for the compound's stability and binding affinity. The optimized derivatives demonstrated improved inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in inflammatory pathways, suggesting potential applications in anti-inflammatory therapies.

In another recent investigation, the compound's role in cancer therapy was examined. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 3-Difluoromethoxy-benzofuran-2-carboxylic acid exhibited selective cytotoxicity against certain cancer cell lines, including breast and lung cancer cells. Mechanistic studies revealed that the compound induces apoptosis via the mitochondrial pathway, highlighting its potential as a chemotherapeutic agent. Further in vivo studies are underway to evaluate its efficacy and safety profiles.

Additionally, computational modeling and molecular docking studies have provided insights into the compound's interaction with biological targets. A 2023 paper in RSC Advances utilized density functional theory (DFT) to analyze the electronic properties of 3-Difluoromethoxy-benzofuran-2-carboxylic acid, revealing its high electron-withdrawing capacity due to the difluoromethoxy group. This property is believed to enhance its binding to target proteins, such as COX-2 and other inflammatory mediators.

Despite these promising findings, challenges remain in the clinical translation of 3-Difluoromethoxy-benzofuran-2-carboxylic acid. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future research. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, 3-Difluoromethoxy-benzofuran-2-carboxylic acid (CAS: 1708401-47-1) represents a promising scaffold for the development of novel anti-inflammatory and anticancer agents. Continued research into its pharmacological properties and mechanism of action will be crucial for advancing its clinical applications. This brief underscores the importance of interdisciplinary approaches in harnessing the therapeutic potential of fluorinated benzofuran derivatives.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd